Cas no 5428-16-0 (4-cyclohexyl-2-(ethylamino)butanoic Acid)
5428-16-0 structure
Product Name:4-cyclohexyl-2-(ethylamino)butanoic Acid
CAS No:5428-16-0
MF:C12H23NO2
MW:213.316523790359
CID:940452
PubChem ID:224408
Update Time:2025-04-19
4-cyclohexyl-2-(ethylamino)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclohexyl-2-(ethylamino)butanoic Acid
- AC1L5D9S
- AC1Q5SLR
- AG-J-32462
- AR-1G2034
- CTK5A0318
- NSC12809
- NSC-12809
- 5428-16-0
- DTXSID10279482
-
- Inchi: 1S/C12H23NO2/c1-2-13-11(12(14)15)9-8-10-6-4-3-5-7-10/h10-11,13H,2-9H2,1H3,(H,14,15)
- InChI Key: VFJKDEWRRDXKOF-UHFFFAOYSA-N
- SMILES: OC(C(CCC1CCCCC1)NCC)=O
Computed Properties
- Exact Mass: 213.17299
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: 2.80050
4-cyclohexyl-2-(ethylamino)butanoic Acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5428-16-0 (4-cyclohexyl-2-(ethylamino)butanoic Acid) Related Products
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- 103201-78-1((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid)
- 9002-01-1(Streptokinase)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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